Cas no 898788-82-4 ( )

  structure
  structure
Product Name: 
CAS No:898788-82-4
MF:C16H12FNO
MW:253.270987510681
CID:868346
PubChem ID:24726123
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(3-fluorophenyl)propanoyl]benzonitrile
    • 3'-CYANO-3-(3-FLUOROPHENYL)PROPIOPHENONE
    • 898788-82-4
    • MFCD03843511
    • AKOS016021872
    • DTXSID70644516
    •  
    • MDL: MFCD03843511
    • Inchi: 1S/C16H12FNO/c17-15-6-2-3-12(10-15)7-8-16(19)14-5-1-4-13(9-14)11-18/h1-6,9-10H,7-8H2
    • InChI Key: USDFCGJFWAAGMP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CCC(C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 253.09000
  • Monoisotopic Mass: 253.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.51288

  Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

  Pricemore >>

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